Cas no 2680806-38-4 (benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate)

• Product Name: benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate
• CAS No: 2680806-38-4
• MF: C₁₇H₁₉ClN₄O₃
• MW: 362.810762643814
• CID: 5623536
• PubChem ID: 165931911
• Update Time: 2025-06-12

benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate
• 2680806-38-4
• EN300-28300087
• benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate

• Inchi： 1S/C17H19ClN4O3/c18-14-9-15(22-8-4-7-13(23)10-22)20-16(19-14)21-17(24)25-11-12-5-2-1-3-6-12/h1-3,5-6,9,13,23H,4,7-8,10-11H2,(H,19,20,21,24)
• InChI Key： FUARMWPIFZKCMF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(NC(=O)OCC2C=CC=CC=2)=N1)N1CCCC(C1)O

Computed Properties

• Exact Mass: 362.1145682g/mol
• Monoisotopic Mass: 362.1145682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.6Ų

Additional information on benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate

Comprehensive Overview of Benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate (CAS No. 2680806-38-4)

Benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core modified with a 3-hydroxypiperidine moiety and a benzyl carbamate group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of kinase inhibition and signal transduction modulation.

The compound's CAS No. 2680806-38-4 serves as a critical identifier in regulatory and scientific databases, ensuring precise documentation in academic and industrial settings. Recent trends in AI-driven drug discovery have amplified interest in such molecules, as computational models predict their binding affinities and therapeutic potential. Keywords like "pyrimidine derivatives in medicine" and "hydroxypiperidine-based compounds" frequently appear in literature searches, reflecting their relevance in modern pharmacology.

From a synthetic chemistry perspective, the introduction of the 4-chloro and 3-hydroxypiperidin-1-yl groups enhances the compound's reactivity and selectivity. This aligns with the growing demand for highly selective inhibitors in oncology and immunology research. Notably, the benzyl carbamate segment offers stability and improved bioavailability, addressing common challenges in drug formulation. Discussions on platforms like ResearchGate often highlight these attributes, underscoring the compound's versatility.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for Benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate. The push for eco-friendly solvents and catalytic methods resonates with global sustainability goals, making this compound a case study for innovation. Searches for "green synthesis of heterocyclic compounds" often lead to explorations of similar structures, demonstrating their intersection with environmental consciousness.

The compound's potential in central nervous system (CNS) drug development is another hot topic. Its ability to cross the blood-brain barrier (BBB) due to its balanced lipophilicity has sparked investigations into neurodegenerative diseases. Forums and publications frequently query "CNS-active pyrimidine derivatives", linking this molecule to cutting-edge neurology research. Such applications are further validated by its interaction with G-protein-coupled receptors (GPCRs), a key focus area in precision medicine.

Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing CAS No. 2680806-38-4, ensuring purity and structural integrity. These methods align with the pharmaceutical industry's emphasis on quality-by-design (QbD) principles. Online queries such as "analytical validation of complex heterocycles" reflect the technical rigor associated with this compound.

In summary, Benzyl N-4-chloro-6-(3-hydroxypiperidin-1-yl)pyrimidin-2-ylcarbamate exemplifies the convergence of medicinal chemistry, computational biology, and sustainable practices. Its multifaceted applications—from kinase inhibitors to CNS therapeutics—position it as a valuable asset in 21st-century drug development. As search trends evolve, this compound will likely remain at the forefront of discussions on next-generation pharmaceuticals and targeted therapies.